5'-bromo-1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione

• IUPAC Name: 5-bromo-3-(1-ethyl-2-hydroxy-5-nitroindol-3-yl)indol-2-one
• InChI: InChI=1S/C18H12BrN3O4/c1-2-21-14-6-4-10(22(25)26)8-12(14)16(18(21)24)15-11-7-9(19)3-5-13(11)20-17(15)23/h3-8,24H,2H2,1H3
• InChI Key: WOJZUPBPHMPBFD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)[N+](=O)[O-])C(=C1O)C3=C4C=C(C=CC4=NC3=O)Br
• Molecular Formula: C18H12BrN3O4
• Molecular Weight: 414.2 g/mol

Description

5'-bromo-1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione, commonly known as BNID, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BNID is a heterocyclic molecule that belongs to the family of indole derivatives. The compound has a unique chemical structure that makes it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of BNID is not fully understood. However, research studies suggest that the compound exerts its therapeutic effects by modulating various signaling pathways. BNID has been found to activate the JNK signaling pathway, which is involved in cell apoptosis. The compound has also been shown to inhibit the NF-kB signaling pathway, which is responsible for the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
BNID has been shown to have various biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells by activating caspase-3 and -9. BNID has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, BNID has exhibited antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

BNID has several advantages for lab experiments. The compound is relatively stable and can be easily synthesized in the laboratory. Additionally, BNID has shown promising results in various research studies, making it an attractive candidate for further investigation. However, the synthesis of BNID is a complex process that requires specialized equipment and expertise. Furthermore, the mechanism of action of BNID is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for research on BNID. One potential direction is to investigate the compound's potential as a cancer treatment. Further studies could explore the mechanism of action of BNID and its efficacy in various cancer types. Another potential direction is to investigate the compound's potential as an anti-inflammatory agent. Further studies could explore the compound's effects on various signaling pathways and its potential applications in various inflammatory conditions. Additionally, future research could explore the potential of BNID as an antimicrobial agent. Further studies could investigate the compound's efficacy against various bacterial strains and its potential applications in treating bacterial infections.
Conclusion:
In conclusion, 5'-bromo-1-ethyl-5-nitro-3,3'-biindole-2,2'(1H,1'H)-dione is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound has shown promising results in various research studies, including cancer treatment, anti-inflammatory activity, and antimicrobial properties. However, the synthesis of BNID is a complex process that requires specialized equipment and expertise. Furthermore, the mechanism of action of BNID is not fully understood, which limits its potential applications. Nevertheless, there are several future directions for research on BNID, including investigating its potential as a cancer treatment, anti-inflammatory agent, and antimicrobial agent.

Scientific Research Applications

BNID has been extensively studied for its potential therapeutic applications. The compound has shown promising results in various research studies, including cancer treatment, anti-inflammatory activity, and antimicrobial properties. BNID has been found to induce apoptosis in cancer cells by activating the mitochondrial pathway. The compound has also shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, BNID has exhibited antimicrobial activity against various bacterial strains.